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Compound of Interest

Compound Name: 4,5-Heptadien-2-one

Cat. No.: B14120192

For Researchers, Scientists, and Drug Development Professionals

Introduction

This technical guide provides a detailed overview of the molecular formula and weight of 4,5-
heptadien-2-one and its well-documented derivative, 3,3,6-trimethyl-4,5-heptadien-2-one.
While information on the unsubstituted parent compound is scarce in readily available scientific
literature, this guide extrapolates its fundamental properties and presents comprehensive data
for its trimethylated analogue. This information is crucial for researchers in organic synthesis,
natural products chemistry, and drug discovery who may encounter or work with these allenic
ketones.

Core Molecular Data

A thorough search of chemical databases and scientific literature did not yield specific
experimental data for 4,5-heptadien-2-one. However, based on its chemical structure, its
molecular formula and weight can be theoretically determined. In contrast, the trimethylated
derivative is well-characterized.
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Molecular Weight (

Compound Name Molecular Formula Notes
g/mol )
4,5-Heptadien-2-one C7H100 110.15 Theoretical
3,3,6-Trimethyl-4,5- Experimentally
) C10H160 152.23 -
heptadien-2-one Verified[1][2][3]

Physicochemical Properties of 3,3,6-Trimethyl-4,5-
heptadien-2-one

The following table summarizes key computed and experimental properties for 3,3,6-trimethyl-
4,5-heptadien-2-one.

Property Value Source

3,3,6-trimethylhepta-4,5-dien-

IUPAC Name PubChem
2-one
CAS Number 81250-41-1 PubChem[1][2]
4,5-Heptadien-2-one, 3,3,6-
Synonyms ) PubChem[1][2]
trimethyl-
Monoisotopic Mass 152.120115130 Da PubChem|[2]
Topological Polar Surface Area  17.1 A2 PubChem][2]
Hydrogen Bond Donor Count 0 PubChem|[2]
Hydrogen Bond Acceptor
1 PubChem|[2]
Count
Rotatable Bond Count 2 PubChem|[2]

Experimental Protocols

Detailed experimental protocols for the synthesis of allenic ketones, including derivatives of
4,5-heptadien-2-one, often involve the oxidation of a corresponding secondary alcohol.
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Example Protocol: Synthesis of 3,3,6-Trimethyl-4,5-heptadien-2-one

A common synthetic route involves the oxidation of 3,3,6-trimethyl-4,5-heptadien-2-ol. The
following is a generalized workflow based on standard organic chemistry practices.

Start with Precursor:
3,3,6-trimethyl-4,5-heptadien-2-ol

'

Prepare Oxidizing Agent
(e.g., Jones reagent, PCC, or Swern oxidation conditions)

i

Perform Oxidation Reaction
- Dissolve precursor in a suitable solvent (e.g., acetone, dichloromethane).
- Add oxidizing agent under controlled temperature.
- Monitor reaction progress by TLC or GC.

i

Aqueous Workup
- Quench the reaction.
- Separate the organic layer.

:

Purification
- Dry the organic layer (e.g., with Na2S0Oa).
- Remove solvent under reduced pressure.
- Purify by column chromatography or distillation.
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Caption: Generalized workflow for the synthesis of 3,3,6-trimethyl-4,5-heptadien-2-one.

Logical Relationships in Compound Identification

The identification and characterization of 4,5-heptadien-2-one and its derivatives rely on a
combination of spectroscopic and analytical techniques.

Spectroscopic Analysis
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Caption: Interrelation of analytical techniques for compound identification.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Technical Guide: Physicochemical Properties of 4,5-
Heptadien-2-one and its Derivatives]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b14120192#4-5-heptadien-2-one-molecular-formula-
and-weight]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt
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scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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